Cas no 799773-82-3 (2-Methyl-1-thiophen-3-yl-propan-2-ol)

• Product Name: 2-Methyl-1-thiophen-3-yl-propan-2-ol
• CAS No: 799773-82-3
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 4717115
• PubChem ID: 10749436
• Update Time: 2025-08-10

2-Methyl-1-thiophen-3-yl-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-thiophen-3-yl-propan-2-ol
• 2-Methyl-1-(thiophen-3-yl)propan-2-ol
• WQCKYSDSOSOULI-UHFFFAOYSA-N
• CS-0497906
• F13451
• 799773-82-3
• AKOS014478498
• SCHEMBL5844759
• 2-methyl-1-thiophen-3-ylpropan-2-ol
• 2-Methyl-1-thiophen-3-yl-propan-2-ol

• Inchi： 1S/C8H12OS/c1-8(2,9)5-7-3-4-10-6-7/h3-4,6,9H,5H2,1-2H3
• InChI Key： WQCKYSDSOSOULI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(C)O

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Methyl-1-thiophen-3-yl-propan-2-ol

Introduction to 2-Methyl-1-thiophen-3-yl-propan-2-ol (CAS No: 799773-82-3)

2-Methyl-1-thiophen-3-yl-propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 799773-82-3, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a thiophene ring substituted with a propyl group and a methyl group, has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents.

The compound belongs to the class of heterocyclic alcohols, which are widely recognized for their role in medicinal chemistry. The presence of the thiophen core imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing molecules with specific biological activities. In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various pharmacological contexts.

One of the most compelling aspects of 2-Methyl-1-thiophen-3-yl-propan-2-ol is its potential as a building block for more complex molecules. The structural motif allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has made it a subject of extensive research in academic and industrial laboratories alike.

Recent studies have highlighted the compound's relevance in the synthesis of bioactive molecules. For instance, researchers have explored its use as an intermediate in the preparation of thiophene-based drugs that exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The thiophen ring is particularly noteworthy for its ability to interact with biological targets in ways that other aromatic systems cannot, making it an attractive choice for drug design.

The chemical synthesis of 2-Methyl-1-thiophen-3-yl-propan-2-ol involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions, such as Suzuki or Heck couplings, which allow for the introduction of the thiophene moiety onto the propyl backbone. Additionally, reduction and methylation steps may be employed to achieve the desired substitution pattern.

In terms of pharmacological activity, preliminary studies suggest that derivatives of 2-Methyl-1-thiophen-3-yl-propan-2-ol may possess promising biological effects. The combination of the thiophen ring and the alcohol functional group creates a molecule capable of engaging multiple binding sites on biological targets. This dual interaction can enhance binding affinity and reduce off-target effects, which are critical considerations in drug development.

The compound's solubility profile also plays a crucial role in its potential applications. As an alcohol-containing molecule, it exhibits moderate solubility in both polar and non-polar solvents, making it suitable for various formulation strategies. This property is particularly important for drug delivery systems, where compatibility with different solvent matrices is essential.

From an industrial perspective, the demand for high-quality intermediates like 2-Methyl-1-thiophen-3-yl-propan-2-ol continues to grow as pharmaceutical companies seek innovative solutions for drug development. The ability to produce this compound reliably and at scale is therefore critical for meeting market needs. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving accessibility.

The role of computational chemistry in studying 2-Methyl-1-thiophen-3-yl-propan-2-ol cannot be overstated. Molecular modeling techniques allow researchers to predict the compound's behavior in biological systems before conducting expensive experimental trials. This approach not only accelerates research but also helps identify potential lead compounds more rapidly.

In conclusion, 2-Methyl-1-thiophen-3-yl-propan-2-ol (CAS No: 799773-82-3) represents a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features and versatile synthetic capabilities make it a valuable asset for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.